Cas no 78508-32-4 (N-propyl-1,3-thiazol-2-amine)

• Product Name: N-propyl-1,3-thiazol-2-amine
• CAS No: 78508-32-4
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 553303
• PubChem ID: 12707503
• Update Time: 2025-04-19

N-propyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,N-propyl-
• N-propyl-1,3-thiazol-2-amine
• EN300-1264170
• SCHEMBL2170934
• AKOS008994687
• 78508-32-4
• 2-(n-propylamino)thiazole
• CS-0232155
• n-propylthiazol-2-amine

• Inchi： 1S/C6H10N2S/c1-2-3-7-6-8-4-5-9-6/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： MQQNXHJDLKZGTQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NCCC

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.2Ų